Cas no 1204763-23-4 ((3,5-Dimethylthiophen-2-yl)boronic acid)

• Product Name: (3,5-Dimethylthiophen-2-yl)boronic acid
• CAS No: 1204763-23-4
• MF: C₆H₉BO₂S
• MW: 156.010460615158
• MDL: MFCD18383055
• CID: 5215997
• PubChem ID: 68785046
• Update Time: 2025-10-30

(3,5-Dimethylthiophen-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-dimethylthiophen-2-yl)boronic acid
• 3,5-Dimethylthiophen-2-ylboronic acid
• (3,5-dimethylthiophen-2-yl)boronicacid
• B-(3,5-Dimethyl-2-thienyl)boronic acid
• (3,5-Dimethylthiophen-2-yl)boronic acid

• MDL： MFCD18383055
• Inchi： 1S/C6H9BO2S/c1-4-3-5(2)10-6(4)7(8)9/h3,8-9H,1-2H3
• InChI Key： AAHHTWIJHKQRNZ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C)=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 68.7

Additional information on (3,5-Dimethylthiophen-2-yl)boronic acid

(3,5-Dimethylthiophen-2-yl)boronic Acid: A Comprehensive Overview

(3,5-Dimethylthiophen-2-yl)boronic acid, identified by the CAS number 1204763-23-4, is a significant compound in the field of organic chemistry, particularly in the synthesis of complex molecules and materials. This compound is a derivative of thiophene, a five-membered heterocyclic aromatic compound with sulfur as the heteroatom. The presence of two methyl groups at positions 3 and 5 of the thiophene ring imparts unique electronic and steric properties, making it a versatile building block in various chemical reactions.

The structure of (3,5-Dimethylthiophen-2-yl)boronic acid consists of a thiophene ring substituted with two methyl groups and a boronic acid group at position 2. The boronic acid functionality is highly reactive and plays a critical role in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in the synthesis of biaryls, heteroaryls, and other complex structures, which are essential in drug discovery and materials science.

Recent advancements in organoboron chemistry have further highlighted the importance of (3,5-Dimethylthiophen-2-yl)boronic acid in the development of novel materials. For instance, researchers have utilized this compound as a precursor for synthesizing advanced polymers and organic semiconductors. The methyl substituents on the thiophene ring enhance the stability and electronic properties of the resulting materials, making them suitable for applications in organic electronics.

In addition to its role in material synthesis, (3,5-Dimethylthiophen-2-yl)boronic acid has been employed in medicinal chemistry for the construction of bioactive molecules. The Suzuki coupling reaction has enabled the creation of diverse libraries of compounds with potential therapeutic applications. Recent studies have demonstrated that derivatives synthesized from this boronic acid exhibit promising activity against various disease targets, including cancer and inflammatory conditions.

The synthesis of (3,5-Dimethylthiophen-2-yl)boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, often employing transition metal catalysts to facilitate key transformations.

In conclusion, (3,5-Dimethylthiophen-2-yl)boronic acid (CAS No. 1204763-23-4) is a valuable compound with wide-ranging applications in organic synthesis, materials science, and medicinal chemistry. Its unique structure and reactivity make it an indispensable tool for chemists aiming to develop innovative solutions across these fields.